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Compound of Interest

Compound Name: Irehine

CAS No.: 2309-39-9

Cat. No.: B1209455

Get Quote

Note to the Reader: Following a comprehensive search of scientific literature and databases, it

has been determined that there is a significant lack of publicly available information regarding

the use of a compound specifically named "Irehine" (CAS Number: 2309-39-9) in cell culture

applications. The search for its biological activity, mechanism of action, and established

protocols for cell-based assays did not yield sufficient data to generate detailed application

notes as requested.

The information that is available primarily pertains to the chemical identity of Irehine, also

known as (3β,20S)-20-(Dimethylamino)pregn-5-en-3-ol. However, its effects on cells, such as

cytotoxicity, induction of apoptosis, or impact on proliferation, are not documented in the

accessible scientific literature. Similarly, there is no information on the signaling pathways it

may modulate.

Therefore, the following sections provide a generalized framework for how a novel compound

like Irehine could be evaluated in a cell culture setting. These are standard methodologies and

should not be interpreted as established protocols for Irehine itself. Researchers interested in

studying this compound would need to perform initial dose-response experiments and

mechanism-of-action studies to establish these parameters.
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General Information (Hypothetical)
Parameter Description

Compound Name Irehine

Synonyms (3β,20S)-20-(Dimethylamino)pregn-5-en-3-ol

CAS Number 2309-39-9

Molecular Formula C₂₃H₃₉NO

Molecular Weight 345.57 g/mol

Purity >98% (Recommended for cell culture use)

Solubility Soluble in DMSO, Ethanol

Storage
Store at -20°C as a stock solution. Avoid

repeated freeze-thaw cycles.

Hypothetical Biological Activity
Based on the steroidal backbone of Irehine, it could potentially interact with nuclear hormone

receptors or membrane-associated signaling proteins. However, without experimental data, its

biological activity remains speculative. Potential areas of investigation could include its effects

on cancer cell lines, neuronal cells, or immune cells.

Standard Experimental Protocols for Compound
Evaluation
The following are standard protocols that would be necessary to determine the biological

effects of a novel compound like Irehine in cell culture.

Cell Culture and Maintenance
Objective: To maintain healthy and viable cell lines for subsequent experiments.

Materials:

Selected cell line (e.g., HeLa, A549, Jurkat)
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Complete growth medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine

Serum (FBS) and 1% Penicillin-Streptomycin

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA (for adherent cells)

Cell culture flasks, plates, and other sterile consumables

Humidified incubator (37°C, 5% CO₂)

Protocol:

Culture cells in T-75 flasks with the appropriate complete growth medium.

Maintain cells in a humidified incubator at 37°C with 5% CO₂.

For adherent cells, subculture when they reach 80-90% confluency. a. Aspirate the medium

and wash the cells once with sterile PBS. b. Add 2-3 mL of Trypsin-EDTA and incubate for 3-

5 minutes until cells detach. c. Neutralize the trypsin with 5-7 mL of complete growth

medium. d. Centrifuge the cell suspension at 1000 rpm for 5 minutes. e. Resuspend the cell

pellet in fresh medium and re-plate at the desired density.

For suspension cells, subculture by diluting the cell suspension with fresh medium to the

optimal density for growth.

Cytotoxicity Assay (MTT Assay)
Objective: To determine the concentration-dependent effect of Irehine on cell viability.

Materials:

Cells of interest

Irehine stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Microplate reader

Protocol:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach

overnight.

Prepare serial dilutions of Irehine in complete growth medium.

Remove the overnight medium from the cells and add 100 µL of the various concentrations

of Irehine. Include a vehicle control (DMSO) and a no-treatment control.

Incubate the plate for 24, 48, or 72 hours.

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Aspirate the medium containing MTT and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value

(the concentration of Irehine that inhibits 50% of cell growth).

Apoptosis Assay (Annexin V-FITC/PI Staining)
Objective: To determine if Irehine induces apoptosis in cells.

Materials:

Cells of interest

Irehine
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Annexin V-FITC Apoptosis Detection Kit

Flow cytometer

Protocol:

Seed cells in a 6-well plate and treat with various concentrations of Irehine (based on IC₅₀

values from the cytotoxicity assay) for a specified time (e.g., 24 hours).

Harvest the cells (including any floating cells in the medium) and wash them twice with cold

PBS.

Resuspend the cells in 1X Binding Buffer provided in the kit.

Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

Incubate the cells in the dark for 15 minutes at room temperature.

Analyze the stained cells by flow cytometry within one hour.

Annexin V-negative/PI-negative: Live cells

Annexin V-positive/PI-negative: Early apoptotic cells

Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

Annexin V-negative/PI-positive: Necrotic cells

Hypothetical Signaling Pathway and Workflow
Diagrams
As there is no data on Irehine's mechanism of action, the following diagrams are provided as

templates to illustrate how such information could be visualized once it becomes available.
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General Experimental Workflow for Irehine Evaluation

Cell Seeding

Irehine Treatment
(Dose-Response)

Incubation
(24h, 48h, 72h)

Cell Viability Assay
(e.g., MTT)

Apoptosis Assay
(e.g., Annexin V)

Mechanism of Action Studies
(e.g., Western Blot, qPCR)

Click to download full resolution via product page

Caption: General workflow for evaluating a novel compound.
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Hypothetical Irehine Signaling Pathway

Irehine

Cell Surface or
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Kinase Cascade 1
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Transcription Factor

Phosphorylation

Target Gene Expression

Apoptosis

Click to download full resolution via product page

Caption: A hypothetical signaling pathway for Irehine.

In conclusion, while the requested detailed application notes and protocols for Irehine cannot

be provided due to a lack of available scientific data, the framework and standard protocols

outlined above offer a clear path for any researcher wishing to investigate the potential

biological activities of this compound in a cell culture setting. Any further investigation would

first require foundational research to be conducted and published within the scientific

community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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